![molecular formula C12H19N3O B1479703 2-(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine CAS No. 2098090-70-9](/img/structure/B1479703.png)
2-(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine
Overview
Description
The compound “2-(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine” is a complex organic molecule that contains several functional groups and rings, including a pyrazole ring and a pyrano ring . Pyrazole is a well-known nitrogenous tertiary base and is a core structure in many biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The cyclopropylmethyl group, for instance, would add steric bulk to the molecule. The pyrazole and pyrano rings could potentially participate in various interactions, including hydrogen bonding and π-π stacking .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups and structural features. For instance, the amine group could potentially undergo reactions typical of amines, such as acylation or alkylation .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the amine could increase its solubility in polar solvents.Scientific Research Applications
Pharmaceutical Research
This compound, identified by the CAS number 2098049-87-5, is utilized in pharmaceutical testing as a high-quality reference standard . Its unique molecular structure makes it a candidate for the development of new therapeutic agents. It could be involved in the synthesis of novel drugs or the study of drug-receptor interactions.
Medicinal Chemistry
In medicinal chemistry, the compound’s applications are likely tied to its potential as a building block for the synthesis of more complex molecules . Its cyclopropylmethyl group may be of particular interest due to its presence in various biologically active compounds.
Agriculture
While specific applications in agriculture are not detailed in the search results, compounds like 2-(2-(Cyclopropylmethyl)-2,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)ethan-1-amine are often explored for their potential as growth promoters or pesticides . Research could focus on its effects on plant growth or pest resistance.
Material Science
The compound’s potential in material science could involve the development of new polymers or coatings that require specific molecular structures for enhanced properties . Its robustness at a molecular level might contribute to the durability or flexibility of materials.
Environmental Science
In environmental science, such compounds could be investigated for their ability to break down pollutants or their incorporation into sensors for environmental monitoring . The compound’s stability and reactivity would be key factors in these applications.
Analytical Chemistry
Analytical chemists might use this compound as a standard for calibrating instruments or developing new analytical methods . Its unique signature could help in the detection and quantification of similar compounds in complex mixtures.
Mechanism of Action
Target of Action
Many compounds with a pyrazole core structure have been found to interact with various biological targets, such as enzymes, receptors, and ion channels . The specific target would depend on the exact structure and functional groups of the compound.
Mode of Action
The compound could interact with its target through various types of chemical interactions, such as hydrogen bonding, ionic interactions, and hydrophobic interactions. This could lead to changes in the conformation or activity of the target, thereby affecting its function .
Biochemical Pathways
Depending on the target, the compound could affect various biochemical pathways. For example, if the target is an enzyme involved in a metabolic pathway, the compound could either inhibit or enhance the pathway, leading to changes in the production of certain metabolites .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. For example, the presence of certain functional groups could affect its solubility, stability, and permeability, which in turn could affect its absorption and distribution in the body. The compound could be metabolized by various enzymes in the body, and the metabolites could be excreted through the urine or feces .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific target and pathway affected. This could range from changes in cell signaling and gene expression to effects on cell growth and survival .
Action Environment
Various environmental factors could influence the compound’s action, efficacy, and stability. For example, factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its interaction with its target .
Future Directions
properties
IUPAC Name |
2-[2-(cyclopropylmethyl)-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O/c13-5-3-12-10-8-16-6-4-11(10)14-15(12)7-9-1-2-9/h9H,1-8,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GYJTWFPSIHYUBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CN2C(=C3COCCC3=N2)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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